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Compound of Interest

Compound Name: 2-Methylindoline-d3

Cat. No.: B13446824

Essential Safety and Handling of 2-
Methylindoline-d3

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of specialized chemical reagents like 2-Methylindoline-d3 is paramount. This
document provides immediate, essential safety protocols and logistical plans to foster a secure
laboratory environment.

Chemical Profile and Hazards

2-Methylindoline-d3 is a deuterated form of 2-Methylindoline. While specific data for the
deuterated compound is limited, the safety profile is based on its non-deuterated analogue and
general knowledge of aromatic amines. The primary hazards include skin, eye, and respiratory
irritation.[1][2] Ingestion of similar compounds can be harmful.[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13446824?utm_src=pdf-interest
https://www.benchchem.com/product/b13446824?utm_src=pdf-body
https://www.benchchem.com/product/b13446824?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12605&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylindoline
https://www.sigmaaldrich.com/US/en/sds/aldrich/109835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13446824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Acute Toxicity, Oral

Category 4: Harmful if swallowed.[4]

Skin Corrosion/Irritation

Causes skin irritation.[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory Irritation

May cause respiratory irritation.

Special Hazards

Sensitivity to light and a strong, unpleasant odor
("stench") have been noted for similar
compounds. Deuterated compounds can
undergo Hydrogen-Deuterium (H-D) exchange

with protic solvents or atmospheric moisture.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following table outlines the
required PPE for handling 2-Methylindoline-d3.
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Body Part

Required PPE

Standard/Specification

Eyes/Face

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

necessary for splash hazards.

European Standard EN 166 or
OSHA 29 CFR 1910.133.

Hands

Chemical-resistant gloves
(e.g., Nitrile rubber). It is
crucial to check the
breakthrough time and
suitability of the glove material

for aromatic amines.

Inspect gloves before use.

Body

Laboratory coat. For larger
quantities or tasks with a
higher risk of splashing,
chemical-resistant coveralls or

an apron should be worn.

Flame-retardant and antistatic
protective clothing may be
appropriate in certain

situations.

Respiratory

Generally not required under
normal use with adequate
ventilation. If vapors or
aerosols are generated, a

respirator is necessary.

Follow OSHA Respiratory
Protection Standard (29 CFR
1910.134).

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety and to maintain the isotopic

purity of the compound.

1. Preparation and Engineering Controls:

Work within a certified chemical fume hood to ensure adequate ventilation.
Ensure that an eyewash station and safety shower are readily accessible.

To prevent H-D exchange, handle the compound under a dry, inert atmosphere (e.g.,

nitrogen or argon) and use anhydrous, deuterated solvents for any solutions.
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Protect the compound from light by using amber vials or wrapping containers in aluminum

folil.
2. Handling and Use:
» Avoid direct contact with skin and eyes.
e Do not breathe vapors or mists.
e Prevent ingestion. Do not eat, drink, or smoke in the handling area.
o Keep the container tightly closed when not in use.
e For long-term storage, keep refrigerated in a dry place.
3. Emergency Procedures:
Exposure Route First Aid Measures
Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.
Seek medical attention.
Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing.
Seek medical attention.
] Move the person to fresh air. If not breathing,
Inhalation ) o o ) ]
give artificial respiration. Seek medical attention.
) Clean mouth with water. Do not induce vomiting.
Ingestion . . . .
Seek immediate medical assistance.
For small spills, absorb with an inert material
(e.g., sand, silica gel) and place in a suitable,
Spills closed container for disposal. Treat spilled

materials and cleanup supplies as hazardous

waste.
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Disposal Plan

Proper disposal of 2-Methylindoline-d3 and its containers is crucial to prevent environmental
contamination.

* Waste Categorization: All waste containing 2-Methylindoline-d3, including contaminated
consumables and cleanup materials, should be treated as hazardous chemical waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container that
is compatible with the chemical. The original container is often the best choice for waste
storage.

o Disposal Route: Dispose of the hazardous waste through an approved waste disposal
program. Do not pour down the drain or mix with non-hazardous waste. Halogen-free
organic waste may have specific recycling or disposal streams.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling and Disposal of 2-Methylindoline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. assets.thermofisher.cn [assets.thermofisher.cn]

e 2. 2-Methylindoline | CO9H11N | CID 23305 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.it [fishersci.it]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methylindoline-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13446824#personal-protective-equipment-for-
handling-2-methylindoline-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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